Cas no 1314714-53-8 (1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314714-53-8
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 6446097
• PubChem ID: 83697841
• Update Time: 2025-05-26

1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(5-fluoro-2-methoxyphenyl)-

• Inchi： 1S/C11H10FNO/c1-14-10-3-2-8(12)6-9(10)11(7-13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： QJAVJZWOJZAISY-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2OC)(C#N)CC1

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 341.3±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1314714-53-8)

1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile, identified by its CAS number 1314714-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which often enhances its biological activity and pharmacological potential. The presence of both a fluoro and methoxy substituent on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The structural features of 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile make it particularly interesting for its potential applications in the development of novel therapeutic agents. The cyclopropane moiety is known for its rigidity, which can influence the conformational preferences and binding affinity of the molecule to biological targets. Additionally, the fluoro group is frequently employed in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. The methoxy group further contributes to the compound's solubility and interaction with biological systems.

In recent years, there has been a growing interest in exploring the pharmacological properties of cyclopropane-containing compounds. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique structural motif of 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile positions it as a promising candidate for further investigation in these contexts. Specifically, studies have begun to elucidate its interactions with enzymes and receptors relevant to human health and disease.

One of the most compelling aspects of 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile is its potential as a lead compound for drug development. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives with enhanced activity or selectivity. The fluoro and methoxy substituents provide multiple points for chemical modification, allowing chemists to fine-tune the properties of the molecule for specific biological targets. This flexibility has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic profile of related compounds.

The nitrile group in 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile also contributes to its overall functionality. Nitriles are well-known for their ability to participate in various chemical reactions, including hydrolysis and reduction, which can be exploited in drug design. For instance, nitrile-containing compounds have been shown to exhibit potent cytotoxic effects against certain cancer cell lines. This has prompted investigations into how modifications around the nitrile group can enhance therapeutic efficacy while minimizing side effects.

Recent advancements in synthetic organic chemistry have enabled more efficient access to complex molecules like 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed researchers to construct the desired framework with high precision. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with broader sustainability goals in pharmaceutical manufacturing.

The biological evaluation of 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile has revealed intriguing interactions with various biological pathways. Initial studies have demonstrated its ability to modulate enzyme activity relevant to inflammation and pain perception. Additionally, preliminary data suggest potential applications in neurodegenerative diseases, where cyclopropane-containing scaffolds have shown promise due to their ability to cross the blood-brain barrier efficiently.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates can significantly alter their pharmacological properties. In the case of 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile, the fluorine atom at position 5 enhances metabolic stability while maintaining strong binding affinity to target proteins. This balance is critical for developing drugs that exhibit prolonged half-lives and improved bioavailability.

As research continues to uncover new therapeutic applications, 1-(5-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile is poised to play a significant role in next-generation drug development. Its unique structural features offer a rich foundation for innovation, and ongoing studies are expected to yield insights into its mechanism of action across multiple disease areas. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications that benefit patients worldwide.